Cas no 852936-70-0 (methyl 20(21)-dehydrolucidenate A)

852936-70-0 structure
Product name:methyl 20(21)-dehydrolucidenate A
methyl 20(21)-dehydrolucidenate A Chemical and Physical Properties
Names and Identifiers
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- methyl 20(21)-dehydrolucidenate A
- methyl 7beta-hydroxy-3,11,15-trioxo-25,26,27-trisnorlanosta-8,20(21)-dien-24-oate
- (+)-Methyl 20(21)-Dehydrolucidenate A
- 852936-70-0
- methyl 4-((5R,7S,10S,13R,14R,17R)-7-hydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta(a)phenanthren-17-yl)pent-4-enoate
- CHEBI:225816
- Methyl 20(21)-dehydrolucidenic acid a
- Methyl 4-[(2S,7R,9S,11R,14R,15R)-9-hydroxy-2,6,6,11,15-pentamethyl-5,12,17-trioxotetracyclo[8.7.0.0,.0,]heptadec-1(10)-en-14-yl]pent-4-enoic acid
- Methyl 4-((2S,7R,9S,11R,14R,15R)-9-hydroxy-2,6,6,11,15-pentamethyl-5,12,17-trioxotetracyclo(8.7.0.0,.0,)heptadec-1(10)-en-14-yl)pent-4-enoic acid
- methyl 4-[(5R,7S,10S,13R,14R,17R)-7-hydroxy-4,4,10,13,14-pentamethyl-3,11,15-trioxo-1,2,5,6,7,12,16,17-octahydrocyclopenta[a]phenanthren-17-yl]pent-4-enoate
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- Inchi: InChI=1S/C28H38O6/c1-15(8-9-22(33)34-7)16-12-21(32)28(6)24-17(29)13-19-25(2,3)20(31)10-11-26(19,4)23(24)18(30)14-27(16,28)5/h16-17,19,29H,1,8-14H2,2-7H3
- InChI Key: WISYORQOKQXQDW-UHFFFAOYSA-N
- SMILES: COC(=O)CCC(=C)C1CC(=O)C2(C)C3=C(C(=O)CC12C)C1(C)CCC(=O)C(C)(C)C1CC3O |c:14|
Computed Properties
- Exact Mass: 470.26683893Da
- Monoisotopic Mass: 470.26683893Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 5
- Complexity: 1030
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97.7Ų
- XLogP3: 1.306
methyl 20(21)-dehydrolucidenate A Related Literature
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Maria Ivanovskaya,Evgeni Ovodok,Dzmitry Kotsikau,Igor Azarko,Matej Micusik,Maria Omastova,Vyacheslav Golovanov RSC Adv., 2020,10, 25602-25608
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Fred van Rantwijk,Francesco Secundo,Roger A. Sheldon Green Chem., 2006,8, 282-286
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Kui-Suo Yang,Yi-Lian Li,Yang-Yang Ma,Li-Na Feng,An-Ping Wu,Yan Qiao,Jin-Rong Bao,Wen-Xian Li,Xiao-Wei Zhu,Ran-Bo Yu CrystEngComm, 2018,20, 6351-6357
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J. Sayago,U. Shafique,F. Soavi,F. Cicoira,C. Santato J. Mater. Chem. C, 2014,2, 10273-10276
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